1-benzyl-7-ethyl-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 1-benzyl-7-ethyl-3,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C18H20N6O2/c1-4-22-16(25)14-15(21(3)18(22)26)19-17-23(14)10-12(2)20-24(17)11-13-8-6-5-7-9-13/h5-9H,4,10-11H2,1-3H3
• InChI Key: TYRKSKZSAXCKHI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3CC4=CC=CC=C4)C)N(C1=O)C
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the compound involves the reaction of triazine diones with various alkylating agents. For example, Hwang et al. (2017) described a method for synthesizing benzylic derivatives of 1,2,4-triazin-3,5(2H,4H)-dione through reactions involving benzyl bromide and potassium carbonate, showcasing a methodology that could potentially be applied or adapted for the synthesis of the target compound (Hwang et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds is often characterized by X-ray crystallography, NMR, and MS spectrum analyses, providing insights into their geometry and electronic structure. For instance, Hwang et al. (2017) detailed the crystal structure of a related compound, emphasizing intermolecular interactions and the stabilization of the crystal structure through various non-covalent interactions (Hwang et al., 2017).

Chemical Reactions and Properties

Derivatives of triazino purine diones can undergo various chemical reactions, including oxidation and rearrangement. Collins et al. (1999) explored the oxidation products of similar compounds, highlighting the chemical reactivity and potential pathways for functionalization or degradation (Collins et al., 1999).